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Compound of Interest

Compound Name: 4-Methyltetrahydro-2H-pyran-4-OL

Cat. No.: B1313568

A Technical Guide to 4-Methyltetrahydro-2H-
pyran-4-ol

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical compounds is paramount. This guide provides an in-depth look at 4-
Methyltetrahydro-2H-pyran-4-ol, a heterocyclic alcohol with applications in organic synthesis.

Nomenclature and Identification

The compound with the chemical formula CsH120: is systematically known by its IUPAC name:
4-methyloxan-4-ol[1]. It is registered under the CAS Number 7525-64-6[1][2].

A variety of synonyms are used in literature and commercial listings to refer to this compound.
These include:

4-Methyltetrahydro-2H-pyran-4-ol[1][2]

4-hydroxy-4-methyltetrahydropyran[1]

4-methyl-4-hydroxytetrahydropyran[1]

Tetrahydro-4-methyl-2H-pyran-4-ol
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It is important to distinguish this compound from the similarly named but structurally different
fragrance ingredient, Florol, which is tetrahydro-4-methyl-2-(2-methylpropyl)-2H-pyran-4-ol[3]
[4].

Physicochemical Properties

The following table summarizes key quantitative data for 4-Methyltetrahydro-2H-pyran-4-ol,
providing a clear reference for experimental design and evaluation.

Property Value Source
Molecular Formula CeH1202 [1]
Molecular Weight 116.16 g/mol PubChem
CAS Number 7525-64-6 [1][2]
Appearance 0]] [2]
InChiKey DCUYGCJIQVIXUHU- o

UHFFFAOYSA-N

SMILES CC1(CCOCC1)0 [1]

Synthesis Protocol: Grighard Reaction

A common and effective method for the synthesis of 4-Methyltetrahydro-2H-pyran-4-ol is the
Grignard reaction, utilizing a commercially available ketone as the starting material.

Experimental Protocol:

¢ Reaction Setup: A solution of dihydro-2H-pyran-4(3H)-one (1 g, 9.99 mmol) in diethyl ether
(50 mL) is prepared in a reaction vessel and cooled to O °C in an ice bath.[2]

¢ Grignard Reagent Addition: Methylmagnesium bromide (3.66 mL of a 3.0 M solution in
diethyl ether, 10.99 mmol) is added dropwise to the cooled solution via a syringe.[2]

o Reaction Progression: The reaction mixture is stirred at 0 °C for 1 hour, after which it is
allowed to gradually warm to room temperature while stirring continues.[2]
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e Quenching: Upon completion, the reaction is carefully quenched by the addition of saturated
agueous solutions of sodium bicarbonate (NaHCOs) and ammonium chloride (NH4Cl).[2]

o Extraction: The product is extracted from the aqueous layer with diethyl ether.[2]

 Purification: The combined organic layers are washed with brine, dried over anhydrous
magnesium sulfate (MgSOa), filtered, and concentrated under reduced pressure.[2]

e Product Isolation: This procedure yields the crude product, 4-methyltetrahydro-2H-pyran-4-
ol, as an oil (1 g, 86% vyield).[2] The structure can be confirmed by *H NMR spectroscopy.[2]

Experimental Workflow

The synthesis of 4-Methyltetrahydro-2H-pyran-4-ol via the Grignard reaction can be
visualized as a clear, sequential workflow. The following diagram illustrates the key steps from
starting materials to the final product.
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Caption: Synthesis workflow for 4-Methyltetrahydro-2H-pyran-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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